Cas no 18593-68-5 (Thieno(2,3-d)pyrimidin-4(1H)-one, 2,5-diphenyl-)

• Product Name: Thieno(2,3-d)pyrimidin-4(1H)-one, 2,5-diphenyl-
• CAS No: 18593-68-5
• MF: C₁₈H₁₂N₂OS
• MW: 304.365682601929
• CID: 2678125
• PubChem ID: 205779
• Update Time: 2025-04-21

Thieno(2,3-d)pyrimidin-4(1H)-one, 2,5-diphenyl- Chemical and Physical Properties

Names and Identifiers

• 2,5-diphenyl-3H-thieno[2,3-d]pyrimidin-4-one
• 2,5-diphenyl-3H,4H-thieno[2,3-d]pyrimidin-4-one
• Thieno(2,3-d)pyrimidin-4(1H)-one, 2,5-diphenyl-
• SR-02000001836
• DTXSID10171816
• AKOS022215793
• Z55164719
• 2,5-Diphenylthieno(2,3-d)pyrimidin-4(1H)-one
• DTXCID1094307
• 18593-68-5
• SR-02000001836-1
• 2,5-Diphenylthieno[2,3-d]pyrimidin-4(3H)-one

• Inchi： 1S/C18H12N2OS/c21-17-15-14(12-7-3-1-4-8-12)11-22-18(15)20-16(19-17)13-9-5-2-6-10-13/h1-11H,(H,19,20,21)
• InChI Key： KYFZKXVBGQKMHK-UHFFFAOYSA-N
• SMILES： S1C=C(C2C=CC=CC=2)C2C(NC(C3C=CC=CC=3)=NC1=2)=O

Computed Properties

• Exact Mass: 304.06703418Da
• Monoisotopic Mass: 304.06703418Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 22
• Rotatable Bond Count: 2
• Complexity: 452
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4
• Topological Polar Surface Area: 69.7Ų